Bicyclo[3.1.0]hexan-2-amine hydrochloride

• IUPAC Name: bicyclo[3.1.0]hexan-2-amine;hydrochloride
• InChI: InChI=1S/C6H11N.ClH/c7-6-2-1-4-3-5(4)6;/h4-6H,1-3,7H2;1H
• InChI Key: LJMKZDZCBGHAJM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2C1C2)N.Cl
• Molecular Formula: C6H12ClN
• Molecular Weight: 133.62 g/mol
• CAS No.: 1803596-82-8

Description

“Bicyclo[3.1.0]hexan-2-amine hydrochloride” is a chemical compound with the CAS Number: 1803596-82-8. It has a molecular weight of 133.62. The compound is typically stored at 4 degrees Celsius. It is available in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H11N.ClH/c7-6-2-1-4-3-5(4)6;/h4-6H,1-3,7H2;1H. This code provides a standard way to encode the compound’s molecular structure.

Physical and Chemical Properties Analysis

“this compound” is a powder that is stored at 4 degrees Celsius. It has a molecular weight of 133.62.

Scientific Research Applications

Reactivity and Ring Transformation

The reactivity of Bicyclo[3.1.0]hexan-2-amine derivatives has been a topic of considerable interest due to their unique structural characteristics. Grob and Krasnobajew (1964) explored the nucleophilic ring opening and fragmentation of 1-Aza-bicyclo[2.2.0]hexane, demonstrating its conversion into various piperidine derivatives under different conditions, highlighting the compound's potential for chemical transformations (Grob & Krasnobajew, 1964). Similarly, Rey and Dreiding (1974) investigated isomerizations and rearrangements in bicyclic systems, further illustrating the versatility of bicyclohexan-2-amine derivatives in synthetic chemistry (Rey & Dreiding, 1974).

Asymmetric Organocatalysis

Riaño et al. (2018) developed a diastereodivergent approach to highly substituted bicyclo[3.1.0]hexanes using asymmetric organocatalysis. This method effectively builds the bicyclic core while installing all stereocenters, showcasing the compound's application in creating complex molecular architectures (Riaño et al., 2018).

Synthesis of Amino Acid Derivatives

Stadler (2015) focused on synthesizing novel, chiral bicyclo[3.1.0]hex-2-ene amino acid derivatives, which are valuable synthons in medicinal chemistry. This synthesis highlights the role of bicyclo[3.1.0]hexan-2-amine derivatives as building blocks for developing bioactive molecules (Stadler, 2015).

Bioactive Compound Synthesis

Jimeno et al. (2011) explored the synthesis of compounds containing bicyclo[3.1.0]hexane cores, emphasizing their significance in creating biologically active molecules. The study showcases the utility of these derivatives in synthesizing compounds with potential therapeutic applications (Jimeno et al., 2011).

Photochemical Transformations

Harmata et al. (2021) reported a method for converting bicyclo[1.1.1]pentan-1-amines into polysubstituted bicyclo[3.1.1]heptan-1-amines via photochemical, formal (4 + 2)-cycloaddition. This study opens up new avenues for using bicyclohexan-2-amine derivatives in photochemical synthesis, providing access to sp3-rich primary amine building blocks (Harmata et al., 2021).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.